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Compound of Interest

Compound Name:
N-Methyl Homarylamine

hydrochloride

Cat. No.: B1163423 Get Quote

N-Methyl Homarylamine Hydrochloride: A
Technical Overview
CAS Number: 136366-39-7

Synonyms: N,N-dimethyl-1,3-benzodioxole-5-ethanamine, monohydrochloride; N,N-dimethyl

Homopiperonylamine[1]

This technical guide provides a summary of the available information on N-Methyl
Homarylamine hydrochloride, a phenethylamine derivative intended for research and

forensic applications.[1][2]

Chemical and Physical Properties
N-Methyl Homarylamine hydrochloride is an analytical reference standard.[1] Its primary

function is for use in controlled laboratory settings for identification and quantification purposes.

The compound is structurally related to other phenethylamines, a class of compounds known

for their diverse biological activities. However, specific physiological and toxicological properties

of N-Methyl Homarylamine hydrochloride have not been extensively documented in publicly

available literature.
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Property Value

Formal Name
N,N-dimethyl-1,3-benzodioxole-5-ethanamine,

monohydrochloride[1]

CAS Number 136366-39-7[1][3][4]

Molecular Formula C₁₁H₁₅NO₂ • HCl[1]

Formula Weight 229.7 g/mol [1]

Purity ≥98%[1]

Formulation A crystalline solid[1]

SMILES CN(C)CCC1=CC(OCO2)=C2C=C1.Cl[1]

InChI Key UQIGBMMOTJOZDN-UHFFFAOYSA-N[1]

Solubility
The solubility of N-Methyl Homarylamine hydrochloride in various solvents has been

reported as follows:

Solvent Solubility

DMF 30 mg/mL[1]

DMSO 30 mg/mL[1]

Ethanol 5 mg/mL[1]

PBS (pH 7.2) 10 mg/mL[1]

Biological Activity and Mechanism of Action
As of the current date, there is a notable absence of published research detailing the biological

activity, mechanism of action, or associated signaling pathways for N-Methyl Homarylamine
hydrochloride. It is categorized as a phenethylamine, a broad class of compounds that can

interact with various targets within the central nervous system.[1][5][6] However, without

specific studies on this particular compound, any potential biological effects remain speculative.
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Experimental Protocols
Detailed experimental protocols involving N-Methyl Homarylamine hydrochloride are not

available in the public domain. The primary literature citing this compound is limited to its

analytical characterization. One notable reference is a study by Noggle, Clark, and De Ruiter

(1991), which focused on liquid chromatographic and spectral methods to differentiate 3,4-

methylenedioxymethamphetamine (MDMA) from its regioisomeric phenethylamines.[1] This

suggests that analytical methods such as liquid chromatography would be a key experimental

technique for working with this compound.

Visualization of Relationships
Due to the lack of information on biological pathways or complex experimental workflows, a

diagram illustrating the logical relationship of the available information is provided below.
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Caption: Information availability for N-Methyl Homarylamine HCl.

Storage and Stability
For long-term storage, it is recommended to keep N-Methyl Homarylamine hydrochloride at

-20°C.[1] The compound is reportedly stable for at least 5 years under these conditions.[1] It is

shipped at room temperature in the continental US, though this may vary for other locations.[1]

Safety Information
This product is intended for research and forensic applications only and is not for human or

veterinary use.[1] As with any chemical, appropriate personal protective equipment should be

used when handling this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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